Cas no 2171188-44-4 ((2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanoylpiperidine-2-carboxylic acid)

• Product Name: (2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanoylpiperidine-2-carboxylic acid
• CAS No: 2171188-44-4
• MF: C₂₄H₂₄F₂N₂O₅
• MW: 458.454573631287
• CID: 5874928
• PubChem ID: 165542943
• Update Time: 2025-10-16

(2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanoylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanoylpiperidine-2-carboxylic acid
• (2S)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-difluoropropanoyl]piperidine-2-carboxylic acid
• EN300-1492599
• 2171188-44-4

• Inchi： 1S/C24H24F2N2O5/c25-24(26,22(31)28-12-6-5-11-20(28)21(29)30)14-27-23(32)33-13-19-17-9-3-1-7-15(17)16-8-2-4-10-18(16)19/h1-4,7-10,19-20H,5-6,11-14H2,(H,27,32)(H,29,30)/t20-/m0/s1
• InChI Key： PGZFTPCOWIOFPS-FQEVSTJZSA-N
• SMILES： FC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)(C(N1CCCC[C@H]1C(=O)O)=O)F

Computed Properties

• Exact Mass: 458.16532819g/mol
• Monoisotopic Mass: 458.16532819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 726
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Additional information on (2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanoylpiperidine-2-carboxylic acid

(2S)-1-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanoylpiperidine-2-carboxylic acid: A Comprehensive Overview

The compound with CAS No 2171188-44-4, known as (2S)-1-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanoylpiperidine-2-carboxylic acid, is a highly specialized organic molecule with significant applications in the field of medicinal chemistry and drug discovery. This compound is characterized by its complex structure, which includes a piperidine ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a difluorinated propanoyl moiety. The stereochemistry at the (S) configuration plays a crucial role in its biological activity and selectivity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving peptide coupling reactions and stereoselective fluorination. The Fmoc group, a well-known protecting group in peptide synthesis, ensures the stability of the amine functionality during the reaction sequence. The introduction of two fluorine atoms at the propanoyl chain enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development.

One of the most notable applications of this compound is in the field of proteomics and protein engineering. Researchers have utilized its unique properties to study protein-protein interactions and develop novel therapeutic agents targeting various disease states. For instance, studies have demonstrated its potential as a substrate for proteases involved in cancer progression, offering insights into mechanism-based drug design.

In addition to its biological applications, this compound has also been explored for its role in chemical biology and catalysis. Its ability to act as a chiral auxiliary in asymmetric synthesis has been reported in recent literature, highlighting its versatility in organic synthesis. The integration of fluorine atoms into its structure not only imparts unique electronic properties but also contributes to its stability under physiological conditions.

From an analytical standpoint, the characterization of this compound has been achieved through advanced techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography. These methods have provided detailed insights into its molecular geometry and stereochemical integrity, which are critical for understanding its interactions with biological systems.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound to improve yield and reduce costs. Collaborative efforts between academic institutions and pharmaceutical companies are expected to unlock new therapeutic potentials for this molecule. Its role in precision medicine and personalized treatment regimens is an area of growing interest.

In conclusion, (2S)-1-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanoylpiperidine-2-carboxylic acid represents a cutting-edge molecule at the intersection of organic chemistry and biotechnology. With its intricate structure and diverse applications, it continues to be a focal point for scientific innovation and discovery.